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Compound of Interest

8-Methoxy-2-methylquinolin-5-
Compound Name: )
amine

Cat. No.: B182576

Technical Guide: 8-Methoxy-2-methylquinolin-5-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Methoxy-2-methylquinolin-5-
amine, a quinoline derivative of interest in pharmaceutical research. This document collates
critical chemical data, potential synthetic pathways, and relevant biological evaluation
methodologies.

Core Compound Data

Quantitative data for 8-Methoxy-2-methylquinolin-5-amine and its common salt form are
summarized below. The free base information is calculated based on the provided data for the
monohydrochloride salt.
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8-Methoxy-2- 8-Methoxy-2-
Property methylquinolin-5-amine methylquinolin-5-amine
(Free Base) monohydrochloride
CAS Number Not explicitly found 1050509-30-2[1]
Molecular Formula C11H12N20 C11H12N20HCI[1]
Molecular Weight 188.23 g/mol 224.73 g/mol [1]
Appearance Not specified Powder[1]
Purity Not specified Min. 95 Area-%[1]

Potential Synthetic Pathway

While a specific, validated synthesis protocol for 8-Methoxy-2-methylquinolin-5-amine was
not identified in the reviewed literature, a plausible route can be extrapolated from established
syntheses of related aminoquinolines. A common approach involves the nitration of a quinoline
precursor followed by reduction of the nitro group to an amine.

A potential, though unverified, synthesis could proceed as follows:
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Starting Material

8-Methoxy-2-methylquinoline

Reduction

Reducing Agent (e.g., SnCI2/HCI)

8-Methoxy-2-methylquinolin-5-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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